Cas no 897618-91-6 (2-(4-fluorophenyl)-N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)acetamide)

• Product Name: 2-(4-fluorophenyl)-N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)acetamide
• CAS No: 897618-91-6
• MF: C₂₀H₂₃F₂N₃O₃S
• MW: 423.476730585098
• CID: 6265589
• PubChem ID: 16801522
• Update Time: 2025-05-19

2-(4-fluorophenyl)-N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)acetamide
• 2-(4-fluorophenyl)-N-[2-[4-(4-fluorophenyl)piperazin-1-yl]sulfonylethyl]acetamide
• 897618-91-6
• 2-(4-fluorophenyl)-N-(2-((4-(4-fluorophenyl)piperazin-1-yl)sulfonyl)ethyl)acetamide
• AKOS024625098
• 2-(4-fluorophenyl)-N-(2-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)acetamide
• F2068-0348

• Inchi： 1S/C20H23F2N3O3S/c21-17-3-1-16(2-4-17)15-20(26)23-9-14-29(27,28)25-12-10-24(11-13-25)19-7-5-18(22)6-8-19/h1-8H,9-15H2,(H,23,26)
• InChI Key： QARABEOXJFOBSN-UHFFFAOYSA-N
• SMILES： S(CCNC(CC1C=CC(=CC=1)F)=O)(N1CCN(C2C=CC(=CC=2)F)CC1)(=O)=O

Computed Properties

• Exact Mass: 423.14281910g/mol
• Monoisotopic Mass: 423.14281910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.1Ų

Additional information on 2-(4-fluorophenyl)-N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)acetamide

Introduction to 2-(4-fluorophenyl)-N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)acetamide (CAS No. 897618-91-6)

2-(4-fluorophenyl)-N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)acetamide, identified by its CAS number 897618-91-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorophenyl moiety and a piperazine-based sulfonamide functional group. The presence of these specific structural features not only contributes to its unique chemical properties but also opens up a myriad of possibilities for its application in medicinal chemistry.

The piperazine scaffold is particularly noteworthy, as it is widely recognized for its role in the development of various therapeutic agents. Piperazine derivatives are known for their ability to interact with biological targets in a highly specific manner, making them valuable candidates for the design of drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The sulfonamide group further enhances the pharmacological potential of this compound by introducing additional interactions with biological receptors, thereby modulating their activity.

In recent years, there has been a surge in research focused on the development of novel compounds with enhanced binding affinity and selectivity. The introduction of fluorine atoms into aromatic rings, as seen in the 4-fluorophenyl moiety, is a common strategy employed to improve metabolic stability and binding interactions. This modification can significantly influence the pharmacokinetic properties of a drug, making it more suitable for therapeutic use. The combination of these structural elements in 2-(4-fluorophenyl)-N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)acetamide suggests that it may exhibit promising pharmacological effects.

The acetamide functional group at the N-terminal position of the molecule adds another layer of complexity, contributing to its solubility and bioavailability. This feature is crucial for ensuring that the compound can be effectively absorbed and utilized by the body. Additionally, the sulfonamide linkage provides a site for further chemical modifications, allowing researchers to fine-tune the properties of the molecule to meet specific therapeutic requirements.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug development. The presence of fluorine atoms can alter electronic properties, leading to improved binding affinity and reduced susceptibility to metabolic degradation. For instance, fluorinated phenyl rings have been shown to enhance interactions with enzymes and receptors involved in disease pathways. This has led to the exploration of such compounds in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments.

The sulfonamide group in 2-(4-fluorophenyl)-N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)acetamide also plays a critical role in its pharmacological profile. Sulfonamides are well-documented for their broad spectrum of biological activities, including antibacterial, antiviral, and anti-inflammatory effects. The piperazine moiety further enhances these properties by providing a site for hydrogen bonding interactions with biological targets. This dual functionality makes the compound a versatile tool for drug discovery.

In the context of current research trends, 2-(4-fluorophenyl)-N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)acetamide represents an exciting avenue for exploring new therapeutic strategies. The integration of fluorinated aromatic rings with piperazine-based sulfonamides offers a unique combination that could lead to the development of novel drugs with improved efficacy and selectivity. As research continues to uncover new applications for this class of compounds, it is likely that 2-(4-fluorophenyl)-N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)acetamide will play a significant role in future medical advancements.

The synthesis and characterization of this compound are areas that require meticulous attention to detail due to its complex structure. Advanced synthetic techniques must be employed to ensure high yields and purity levels. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming the structural integrity of the molecule. These analytical methods provide detailed insights into the molecular structure, helping researchers understand how different functional groups interact with each other.

The pharmacological evaluation of 2-(4-fluorophenyl)-N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)acetamide involves rigorous testing to assess its efficacy and safety profiles. In vitro studies using cell cultures and enzyme assays can provide initial insights into its biological activity. Subsequent in vivo studies in animal models will further evaluate its pharmacokinetic properties and potential side effects. These studies are crucial for determining whether the compound is suitable for further development into a therapeutic agent.

The potential applications of this compound span across multiple therapeutic areas. For instance, its interaction with neurological receptors suggests that it could be explored as a treatment for central nervous system disorders such as depression and anxiety. Additionally, its sulfonamide functionality may make it effective against bacterial infections caused by resistant strains. The fluorine atom's influence on metabolic stability could also enhance its suitability for long-term treatments.

In conclusion, 2-(4-fluorophenyl)-N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)acetamide (CAS No. 897618-91-6) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the presence of fluorinated aromatic rings and piperazine-based sulfonamides, make it an attractive candidate for drug development. As ongoing research continues to uncover new applications for this class of molecules, it is likely that 2-(4-fluorophenyl)-N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)acetamide will contribute substantially to advancements in medicine.